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Compound of Interest

Compound Name: IR-7

Cat. No.: B12386742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of IR-783, a near-infrared (NIR) heptamethine

cyanine dye, for the specific application of mitochondrial staining in live cells. While often

referred to generally within the "IR-7" series of dyes, IR-783 has emerged as a significant tool

for researchers due to its preferential accumulation in the mitochondria of cancer cells, making

it valuable for both imaging and therapeutic research.

Core Properties of IR-783
IR-783 is a water-soluble, fluorescent probe with excitation and emission spectra in the near-

infrared range. This property is highly advantageous for biological imaging as it minimizes

autofluorescence from endogenous molecules, allowing for a higher signal-to-noise ratio and

deeper tissue penetration.

Quantitative Data Summary
The photophysical and chemical properties of IR-783 are summarized below. It is important to

note that these values can vary slightly depending on the solvent and experimental conditions.
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Property Value References

Molar Mass 749.4 g/mol [1]

Excitation Maximum (λex) 776 - 786 nm [1][2][3]

Emission Maximum (λem) 798 - 810 nm [2][3]

Molar Extinction Coefficient (ε) 157,000 - 261,000 M⁻¹cm⁻¹ [4][5]

Quantum Yield (Φ) 0.055 - 0.11 [2][4][5]

Solubility

Soluble in DMSO, DMF,

ethanol, and PBS (pH 7.2) at

~1 mg/mL

[1]

Mechanism of Mitochondrial Accumulation and
Action
The selective accumulation of IR-783 in the mitochondria of cancer cells is a key feature that

distinguishes it from many other mitochondrial dyes. This process is not primarily driven by

mitochondrial membrane potential but is an active, energy-dependent process.

Signaling Pathway for Uptake and Induced Apoptosis
The uptake of IR-783 is mediated by Organic Anion Transporting Polypeptides (OATPs), which

are often overexpressed on the surface of cancer cells.[6][7][8] This active transport

mechanism leads to the concentration of the dye within the cell, with a significant portion

localizing to the mitochondria and lysosomes.[6][9]

Once accumulated in the mitochondria, IR-783 can induce a cascade of events leading to

apoptosis. A key mechanism is the induction of mitochondrial fission, a process that precedes

apoptosis. IR-783 treatment has been shown to increase the expression of pro-fission proteins

like Drp1, Mff, and Fis1, while decreasing the expression of pro-fusion proteins such as Opa1

and Mfn1/2.[10] This morphological change is followed by the release of cytochrome c from the

mitochondria into the cytosol, which in turn activates the caspase cascade, ultimately leading to

programmed cell death.[11]
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IR-783 uptake and induction of mitochondrial apoptosis.

Experimental Protocols
The following protocols provide a general framework for using IR-783 for live-cell mitochondrial

staining. Optimal conditions may vary depending on the cell type and experimental design.

Stock Solution Preparation and Storage
Preparation: Prepare a 1 mM stock solution of IR-783 by dissolving the powder in high-

quality, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1][3]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C, protected from light.[3][12] A stock solution stored at -20°C is

typically stable for at least one month, and for up to six months at -80°C.[12]

Live-Cell Staining Protocol for Adherent Cells
Cell Culture: Plate cells on glass-bottom dishes or chamber slides suitable for fluorescence

microscopy and culture until they reach the desired confluency (typically 70-80%).
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Staining Solution Preparation: On the day of the experiment, thaw an aliquot of the IR-783

stock solution. Prepare a working staining solution by diluting the stock solution in a pre-

warmed, serum-free cell culture medium or a suitable buffer (e.g., PBS) to a final

concentration of 1-10 µM.[3] The optimal concentration should be determined empirically for

each cell type.

Staining: Remove the culture medium from the cells and wash once with pre-warmed PBS.

Add the staining solution to the cells, ensuring the cell monolayer is completely covered.

Incubation: Incubate the cells for 20-30 minutes at 37°C in a CO₂ incubator, protected from

light.[3]

Washing: After incubation, remove the staining solution and wash the cells 2-3 times with

pre-warmed culture medium or PBS to remove any unbound dye and reduce background

fluorescence.

Imaging: Add fresh, pre-warmed imaging medium to the cells. Image immediately using a

fluorescence microscope equipped with appropriate filters for near-infrared imaging

(Excitation: ~780 nm, Emission: ~810 nm).

Live-Cell Staining Protocol for Suspension Cells
Cell Preparation: Harvest cells and centrifuge to obtain a cell pellet.

Staining: Resuspend the cell pellet in the pre-warmed staining solution (1-10 µM in serum-

free medium or PBS).

Incubation: Incubate the cell suspension for 20-30 minutes at 37°C, protected from light.

Washing: Centrifuge the stained cells, remove the supernatant, and resuspend the pellet in

fresh, pre-warmed imaging medium or PBS. Repeat the wash step twice.

Imaging: Transfer the final cell suspension to a suitable imaging chamber. For microscopy,

cells can be immobilized on poly-L-lysine coated slides.

Experimental Workflow
The general workflow for live-cell mitochondrial staining with IR-783 is depicted below.
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Live-cell mitochondrial staining workflow with IR-783.
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Applications in Research and Drug Development
The unique properties of IR-783 make it a versatile tool for various applications:

Mitochondrial Imaging: Its primary application is the visualization of mitochondrial

morphology and distribution in live cancer cells.

Cancer Cell Identification: Due to its selective uptake by cancer cells, IR-783 can be used to

distinguish cancerous cells from normal cells in mixed populations or tissue samples.[9]

Drug Efficacy Studies: The dye can be used to monitor changes in mitochondrial health and

function in response to therapeutic agents.

Photodynamic and Photothermal Therapy: As a photosensitizer, IR-783 can generate

reactive oxygen species upon irradiation with NIR light, leading to localized cell death, a

principle applied in photodynamic therapy (PDT) and photothermal therapy (PTT).[2]

Drug Delivery: The tumor-targeting nature of IR-783 allows for its use as a component in

drug delivery systems to specifically target cancer cells.

Concluding Remarks
IR-783 is a powerful near-infrared dye for mitochondrial staining, particularly in the context of

cancer research. Its mechanism of selective uptake via OATPs and its ability to induce

mitochondrial dysfunction and apoptosis provide a dual platform for both advanced cellular

imaging and the development of novel therapeutic strategies. Researchers and drug

development professionals can leverage these properties to gain deeper insights into

mitochondrial biology in cancer and to design more effective anti-cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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